Cas no 210885-07-7 (1-(3-chloroprop-1-yn-1-yl)-3-methoxybenzene)

• Product Name: 1-(3-chloroprop-1-yn-1-yl)-3-methoxybenzene
• CAS No: 210885-07-7
• MF: C₁₀H₉ClO
• MW: 180.630861997604
• MDL: MFCD12155673
• CID: 4459823
• PubChem ID: 60799860
• Update Time: 2025-06-10

1-(3-chloroprop-1-yn-1-yl)-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(3-chloro-1-propynyl)-3-methoxy-
• 1-(3-chloroprop-1-yn-1-yl)-3-methoxybenzene
• MFCD12155673
• 1-(3-chloroprop-1-ynyl)-3-methoxybenzene
• 210885-07-7
• 817-301-5
• CS-0232024
• EN300-1261385
• 1-(3-Chloroprop-1-yn-1yl)-3-methoxybenzene
• AKOS010017007

• MDL： MFCD12155673
• Inchi： 1S/C10H9ClO/c1-12-10-6-2-4-9(8-10)5-3-7-11/h2,4,6,8H,7H2,1H3
• InChI Key： HDJPUYBIGWKQHE-UHFFFAOYSA-N
• SMILES： ClCC#CC1=CC=CC(=C1)OC

Computed Properties

• Exact Mass: 180.0341926g/mol
• Monoisotopic Mass: 180.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(3-chloroprop-1-yn-1-yl)-3-methoxybenzene

Research Brief on 1-(3-chloroprop-1-yn-1-yl)-3-methoxybenzene (CAS: 210885-07-7) in Chemical Biology and Pharmaceutical Applications

The compound 1-(3-chloroprop-1-yn-1-yl)-3-methoxybenzene (CAS: 210885-07-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its alkyne and chloropropynyl functional groups, serves as a versatile intermediate in the synthesis of bioactive compounds and potential drug candidates. Recent studies have explored its utility in click chemistry, targeted drug delivery, and as a building block for novel therapeutic agents. The unique structural features of this compound, including its electron-rich aromatic ring and reactive alkyne moiety, make it particularly valuable for modular synthetic approaches in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 1-(3-chloroprop-1-yn-1-yl)-3-methoxybenzene as a key precursor in the development of kinase inhibitors. Researchers utilized its alkyne functionality for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions to generate a library of triazole-containing compounds with potent inhibitory activity against various cancer-associated kinases. The chloropropynyl group proved particularly valuable for subsequent functionalization, enabling the introduction of diverse pharmacophores at this position.

In the realm of chemical biology, this compound has shown promise as a bioorthogonal probe. A recent Nature Chemical Biology publication (2024) highlighted its application in live-cell imaging, where researchers exploited its small size and reactivity for labeling biomolecules without interfering with native biological processes. The methoxy group's electron-donating properties were found to significantly enhance the compound's stability in physiological conditions while maintaining sufficient reactivity for bioorthogonal applications.

From a pharmaceutical development perspective, 1-(3-chloroprop-1-yn-1-yl)-3-methoxybenzene has emerged as a valuable scaffold for PROTAC (Proteolysis Targeting Chimera) design. Its structural features allow for efficient conjugation of target-binding ligands to E3 ubiquitin ligase recruiters, facilitating the development of novel protein degraders. Recent preclinical studies have demonstrated that derivatives of this compound show improved pharmacokinetic properties compared to traditional PROTAC linkers, particularly in terms of cell permeability and metabolic stability.

The safety profile and synthetic accessibility of 1-(3-chloroprop-1-yn-1-yl)-3-methoxybenzene continue to be areas of active investigation. While initial toxicological assessments suggest favorable characteristics for pharmaceutical applications, ongoing research aims to fully characterize its metabolic pathways and potential off-target effects. The compound's commercial availability and relatively straightforward synthesis from commercially available starting materials make it particularly attractive for both academic and industrial research applications.

Future research directions for this compound include exploration of its potential in antibody-drug conjugates (ADCs) and as a building block for covalent inhibitors. The reactive alkyne and chloropropynyl groups offer unique opportunities for site-specific conjugation and irreversible target engagement, respectively. As the field of targeted therapies continues to evolve, 1-(3-chloroprop-1-yn-1-yl)-3-methoxybenzene is poised to play an increasingly important role in the development of next-generation therapeutic agents.